Cas no 461054-93-3 (Ko 143)

Ko 143 Properties

Names and Identifiers

• tert-Butyl 3-((3S,6S,12aS)-6-isobutyl-9-methoxy-1,4-dioxo-1,2,3,4,6,7,12,12a-octahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-3-yl)propanoate
• Ko 143
• Ko143 hydrate
• tert-Butyl 3-((3S,6S,12aS)-6-isobutyl-9-methoxy-1,4-dioxo-1,2,3,4,6,7, 12,12a-octahydropyrazino[1',2':1,6]pyrido[3,4-b]...
• Ko-143
• (3S,6S,12aS)-1,2,3,4,6,7,12,12a-Octahydro-9-methoxy-6-(2-methylpropyl)-1,4-dioxopyrazino[1',2':1,6]pyrido[3,4-b]indole-3-propanoic acid 1,1-dimethylethyl ester
• Ko143
• C26H35N3O5
• GTPL10007
• Ko 143/Ko143
• 6345AB
• ABP000297
• BDBM50305083
• +Expand

• MDL： MFCD11042273
• InChIKey： NXNRAECHCJZNRF-JBACZVJFSA-N
• Inchi： 1S/C26H35N3O5/c1-14(2)11-20-23-17(16-8-7-15(33-6)12-19(16)27-23)13-21-24(31)28-18(25(32)29(20)21)9-10-22(30)34-26(3,4)5/h7-8,12,14,18,20-21,27H,9-11,13H2,1-6H3,(H,28,31)/t18-,20-,21-/m0/s1
• SMILES： C12C[C@]3([H])N([C@](CC(C)C)([H])C=1NC1=CC(=CC=C21)OC)C(=O)[C@H](CCC(=O)OC(C)(C)C)NC3=O

Computed Properties

• Exact Mass: 469.25800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 469.25767123 g/mol
• Heavy Atom Count: 34
• Complexity: 794
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 101
• Molecular Weight: 469.6

Experimental Properties

• LogP: 3.90400
• PSA: 100.73000
• Melting Point: 147 ºC
• Solubility: DMSO: >10mg/mL
• Density: 1.24